Igovomab

• CAS No.: 171656-50-1
• Molecular Formula: C107H156N32O30S
• Synonyms: Igovomab

Description

Igovomab (Indimacis-125) is a murine-derived monoclonal antibody fragment (F(ab')2) targeting the tumor-associated antigen CA-125 (MUC-16), a glycoprotein overexpressed in epithelial ovarian cancer . Developed for diagnostic imaging, it was conjugated with indium-111 (¹¹¹In) to enable radioimmunoscintigraphy, aiding in the localization of ovarian cancer metastases . The antibody exhibits high purity (>95% by SDS-PAGE) and is preserved in PBS (pH 7.4) at -20°C for long-term stability .

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Table 1: Comparative Overview of Igovomab and Analogous Compounds

Compound	Igovomab	Sulesomab (LeukoScan)	Ibritumomab Tiuxetan (Zevalin)	Besilesomab (Scintimun)
Target	CA-125 (MUC-16)	NCA-90	CD20	NCA-95
Antibody Format	F(ab')2	Fab' fragment	IgG1 full-length	Murine IgG1
Radionuclide	<sup>111</sup>In	<sup>99m</sup>Tc	<sup>90</sup>Y or <sup>111</sup>In	<sup>99m</sup>Tc
Clinical Use	Ovarian cancer imaging	Osteomyelitis/appendicitis imaging	B-cell lymphoma therapy	Inflammation/infection imaging
Status	Discontinued (1996)	Approved (1997)	Approved (2002)	Approved (2010)
Key Advantage	High CA-125 specificity	Rapid blood clearance	Combines targeting + radiotherapy	Broad inflammation detection
Limitations	Limited sensitivity	Non-specific binding	Hematologic toxicity	Immunogenicity risks

Structural Differentiation

• Igovomab vs.
• Igovomab vs. Ibritumomab: Unlike Igovomab’s diagnostic focus, Ibritumomab utilizes a full IgG1 antibody coupled with ⁹⁰Y for therapeutic radiation delivery, enabling direct tumor cytotoxicity in lymphoma .

Functional and Clinical Contrasts

• Target Specificity : CA-125 is ovarian-specific, whereas NCA-90/95 (targeted by Sulesomab/Besilesomab) are granulocyte antigens, making the latter suitable for infection imaging but less tumor-specific .
• Radionuclide Choice : Igovomab’s ¹¹¹In emits gamma rays ideal for SPECT imaging, while Ibritumomab’s ⁹⁰Y emits beta particles for targeted radiotherapy .

Research Findings and Clinical Outcomes

Igovomab’s Clinical Performance

• In early trials, Igovomab demonstrated moderate sensitivity in detecting ovarian cancer lesions but faced challenges in distinguishing malignant from benign CA-125 elevations, limiting diagnostic accuracy .
• Discontinuation reasons remain unclear but may relate to the emergence of PET-CT and superior biomarkers like HE4 .

Comparative Efficacy of Analogues

• Sulesomab : Achieved 85% sensitivity in osteomyelitis detection due to rapid clearance, reducing background interference .
• Ibritumomab : Demonstrated 80% response rates in refractory lymphoma, though with significant hematologic adverse events (e.g., thrombocytopenia) .